Cas no 17124-80-0 (2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine)

• Product Name: 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine
• CAS No: 17124-80-0
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• MDL: MFCD00984889
• CID: 122116
• PubChem ID: 24324
• Update Time: 2025-10-29

2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-(1H-benzimidazol-2-ylthio)-
• 2-(1 H -BENZOIMIDAZOL-2-YLSULFANYL)-ETHYLAMINE
• 2-(1H-Benzimidazol-2-ylsulfanyl)ethanamine
• Ethanamine, 2-(1H-benzimidazol-2-ylthio)- (9CI)
• 2-(1H-Benzimidazol-2-ylmercapto)-aethylamin
• 2-(1H-Benzo[d]imidazol-2-yl)quinoline
• 2-(1H-Benzoimidazol-2-yl)-quinoline
• 2-(2-Aminoethylthio)benzimidazole
• 2-(2-quinolinyl)benzimidazole
• 2-(2'-quinolyl)benzimidazole
• 2-(2-quinolyl)benzimidazole
• 2-(2-quinolyl)-benzimidazole
• 2-benzo[d]imidazol-2-yl-quinoline
• AC1LDDVV
• Oprea1
• SureCN914225
• 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine
• 2-((1H-benzo[d]imidazol-2-yl)thio)ethanamine
• HMS1394O21
• 2-(1H-Benzoimidazol-2-ylsulfanyl)-ethylamine
• 2-(1 h-benzoimidazol-2-ylsulfanyl)-ethylamine
• EN300-242691
• Oprea1_532245
• AKOS000204454
• 2-(1 h-benzoimidazol-2-ylsulfanyl)-ethylamine, AldrichCPR
• 2-[(2-aminoethyl)sulfanyl]-1h-1,3-benzodiazole
• SCHEMBL6530086
• 17124-80-0
• Enamine_000329
• DB-275718
• Ethanamine, 2-(1H-benzimidazol-2-ylthio)-

• MDL： MFCD00984889
• Inchi： 1S/C9H11N3S/c10-5-6-13-9-11-7-3-1-2-4-8(7)12-9/h1-4H,5-6,10H2,(H,11,12)
• InChI Key： VRYQWOHUFXJQHB-UHFFFAOYSA-N
• SMILES： S(CCN)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 193.06753
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 401.0±47.0 °C at 760 mmHg
• Flash Point: 196.3±29.3 °C
• PSA: 54.7
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine

Comprehensive Overview of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine (CAS No. 17124-80-0)

2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine, with the CAS number 17124-80-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and biochemical research. This compound, often referred to by its systematic name, features a benzodiazole core linked to an ethanamine moiety via a sulfanyl bridge. Its unique structural attributes make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its ability to serve as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. The compound's benzodiazole scaffold is known for its bioactive properties, including antimicrobial, antiviral, and anticancer activities. This has led to a surge in studies exploring its derivatives for therapeutic purposes.

In addition to its pharmaceutical relevance, CAS 17124-80-0 is also being investigated for its role in material science. The compound's sulfur-containing functional group offers unique electronic and optical properties, making it a candidate for use in organic electronics and sensors. With the rise of sustainable technologies, researchers are examining its potential in green chemistry applications, such as catalysis and renewable energy systems.

One of the most frequently asked questions about 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine revolves around its synthesis methods. The compound can be prepared through multistep organic reactions, often involving the condensation of 2-mercaptobenzimidazole with 2-chloroethylamine under controlled conditions. Optimizing these synthetic routes is a hot topic in academic and industrial research, as it impacts the compound's yield and purity.

Another area of interest is the compound's safety profile and handling precautions. While 17124-80-0 is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. This includes working in a well-ventilated area and using appropriate personal protective equipment (PPE). These considerations are critical for researchers and manufacturers aiming to integrate the compound into their workflows.

The versatility of 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine extends to its potential in bioconjugation and proteomics. Its amine group allows for easy modification, enabling the attachment of fluorescent tags or other functional groups for biomarker detection. This has opened new avenues in diagnostics and molecular imaging, aligning with the increasing demand for precision medicine solutions.

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In conclusion, 2-(1H-1,3-benzodiazol-2-ylsulfanyl)ethan-1-amine (CAS No. 17124-80-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural uniqueness and functional diversity position it as a key player in ongoing research efforts. As advancements in drug design and material innovation continue, this compound is poised to remain a focal point of scientific inquiry and industrial development.